Cas no 132877-27-1 (6-(Trifluoromethoxy)-1H-benzo[d]imidazol-2-amine)

• Product Name: 6-(Trifluoromethoxy)-1H-benzo[d]imidazol-2-amine
• CAS No: 132877-27-1
• MF: C₈H₆F₃N₃O
• MW: 217.147951602936
• MDL: MFCD07778330
• CID: 1082070
• PubChem ID: 14700613
• Update Time: 2025-04-20

6-(Trifluoromethoxy)-1H-benzo[d]imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethoxy)-1H-benzo[d]imidazol-2-amine
• 6-(Trifluoromethoxy)-1H-benzimidazol-2-amine
• 5-TRIFLUOROMETHOXY-1H-BENZOIMIDAZOL-2-YLAMINE
• 2-Amino-5-(trifluoromethoxy)benzimidazole
• 5-(trifluoromethoxy)-1H-benzo[d]imidazol-2-amine
• 5-(Trifluoromethoxy)-1H-1,3-benzodiazol-2-amine
• 1H-Benzimidazol-2-amine, 6-(trifluoromethoxy)-
• C8H6F3N3O
• PKVNYLKKHHYCHH-UHFFFAOYSA-N
• 2998AJ
• SY039627
• AX8280539
• 2-Amino-5-trifluoromethoxy-1H-benzimidazole
• 5-TRI
• 5-TRIFLUOROMETHOXY-1H-BENZIMIDAZOLE-2-AMINE
• DB-350213
• DTXSID90563174
• 132877-27-1
• EN300-9526262
• SB32848
• CS-0080665
• AC2021
• A920972
• AKOS022176054
• 6-(trifluoromethoxy)-1H-1,3-benzodiazol-2-amine
• DB-263678
• SCHEMBL5683128
• AKOS037629585
• MFCD07778330
• AS-66941

• MDL： MFCD07778330
• Inchi： 1S/C8H6F3N3O/c9-8(10,11)15-4-1-2-5-6(3-4)14-7(12)13-5/h1-3H,(H3,12,13,14)
• InChI Key： PKVNYLKKHHYCHH-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2=C(C=1)NC(N)=N2)(F)F

Computed Properties

• Exact Mass: 217.04600
• Monoisotopic Mass: 217.04629631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.9

Experimental Properties

• PSA: 63.93000
• LogP: 2.62490